Cas no 870704-53-3 (2-ethyl-4,5-diiodo-1H-imidazole)

• Product Name: 2-ethyl-4,5-diiodo-1H-imidazole
• CAS No: 870704-53-3
• MF: C₅H₆I₂N₂
• MW: 347.923485279083
• CID: 2151441
• PubChem ID: 66733973
• Update Time: 2025-05-24

2-ethyl-4,5-diiodo-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-4,5-diiodo-1H-imidazole
• DB-338392
• EN300-7627727
• WAVRGZWYLRGYGB-UHFFFAOYSA-N
• 4,5-diiodo-2-ethyl-1H-imidazole
• 870704-53-3
• SCHEMBL585221

• Inchi： 1S/C5H6I2N2/c1-2-3-8-4(6)5(7)9-3/h2H2,1H3,(H,8,9)
• InChI Key： WAVRGZWYLRGYGB-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(CC)N1)I

Computed Properties

• Exact Mass: 347.862
• Monoisotopic Mass: 347.862
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 28.7A^2

Additional information on 2-ethyl-4,5-diiodo-1H-imidazole

2-Ethyl-4,5-Diiodo-1H-Imidazole: A Comprehensive Overview

2-Ethyl-4,5-Diiodo-1H-Imidazole (CAS No. 870704-53-3) is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its imidazole ring with ethyl and diiodo substituents, exhibits unique chemical properties and potential applications in drug design and advanced materials. In this article, we delve into the structural features, synthesis methods, and recent research findings related to 2-Ethyl-4,5-Diiodo-1H-Imidazole, highlighting its significance in contemporary scientific studies.

The imidazole ring is a fundamental structure in organic chemistry, known for its aromaticity and ability to form hydrogen bonds. In 2-Ethyl-4,5-Diiodo-1H-Imidazole, the imidazole core is modified with an ethyl group at position 2 and iodine atoms at positions 4 and 5. This substitution pattern not only enhances the compound's stability but also introduces unique electronic properties. Recent studies have demonstrated that the presence of iodine atoms significantly influences the compound's reactivity and selectivity in various chemical reactions. For instance, researchers have explored the use of 2-Ethyl-4,5-Diiodo-1H-Imidazole as a precursor in the synthesis of bioactive molecules, leveraging its ability to undergo nucleophilic aromatic substitution under mild conditions.

One of the most notable applications of 2-Ethyl-4,5-Diiodo-1H-Imidazole lies in its role as an intermediate in drug discovery. The compound's ability to form stable complexes with metal ions has made it a valuable tool in medicinal chemistry. For example, recent research has focused on its use as a ligand in the development of transition metal complexes with potential anti-cancer properties. These complexes have shown promising results in vitro, demonstrating selective cytotoxicity against cancer cell lines while sparing normal cells. Such findings underscore the importance of 2-Ethyl-4,5-Diiodo-1H-Imidazole in advancing therapeutic interventions.

From a synthetic perspective, the preparation of 2-Ethyl-4,5-Diiodo-1H-imidazole involves a multi-step process that typically begins with the synthesis of imidazole derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have reported the use of palladium-catalyzed cross-coupling reactions to introduce iodine substituents onto the imidazole ring. These methods not only improve yield but also reduce reaction times, making large-scale production more feasible.

In addition to its role in drug discovery, 2-Ethyl-4,5-Diiodo-imidazolium salts have emerged as promising candidates for use in energy storage devices such as supercapacitors. The compound's ability to form stable ion pairs and its high electrochemical stability make it an attractive material for next-generation energy storage solutions. Recent studies have demonstrated that electrodes modified with 2-Ethyl-4,5-Diiodo-imidazolium salts exhibit enhanced capacitance and cycling stability compared to traditional materials.

The versatility of 2-Ethyl-4,5-Diiodo-imidazolium salts extends to their application in catalysis. The compound's ability to act as a Lewis acid has been exploited in various catalytic processes, including asymmetric induction in organic synthesis. Researchers have reported that 2-Ethyl-diiodoimidazolium-based catalysts can facilitate enantioselective reactions with high efficiency and selectivity. These findings highlight the potential of this compound in advancing green chemistry practices.

In conclusion, 2-Ethyl-diiodoimidazolium salts (CAS No: 870704–53–3) represent a multifaceted compound with applications spanning drug discovery, materials science, and catalysis. Its unique chemical properties and versatility make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new applications for this compound, its significance in scientific research is expected to grow further.